N-Methyl-1,1,1-trifluoro-2-propylamine

• IUPAC Name: 1,1,1-trifluoro-N-methylpropan-2-amine
• InChI: InChI=1S/C4H8F3N/c1-3(8-2)4(5,6)7/h3,8H,1-2H3
• InChI Key: LXYLQDHKQINDEX-UHFFFAOYSA-N
• Canonical SMILES: CC(C(F)(F)F)NC
• Molecular Formula: C4H8F3N
• DSSTOX Substance ID: DTXSID40591902
• Molecular Weight: 127.11 g/mol
• CAS No.: 632344-06-0

Description

“N-Methyl-1,1,1-trifluoro-2-propylamine” is a research chemical with the molecular formula C4H8F3N. It has a molecular weight of 127.11 g/mol. It is also known by the name "1,1,1-Trifluoro-N-methylpropan-2-amine".

Molecular Structure Analysis

The molecular structure of “this compound” consists of a carbon chain with a nitrogen atom attached to one end and a trifluoromethyl group attached to the other end. The exact mass is 127.06100.

Physical and Chemical Properties Analysis

“this compound” has a molecular weight of 127.10800. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

1. Materials Science Applications

N-Methyl-1,1,1-trifluoro-2-propylamine has been studied for its role in materials science, specifically in the intercalation into layered host structures like antimony hydrogen phosphate. This process is crucial in the development of advanced materials with unique properties. Carlino and Hudson (1997) investigated the intercalation of n-propylamine into HSb(PO4)2·2H2O, revealing significant changes in the microcrystalline structure and suggesting potential applications in materials synthesis and modification (Carlino & Hudson, 1997).

2. Analytical Chemistry

In the field of analytical chemistry, derivatives of this compound, such as d,l-N-methyl-3-phenyl-3-[(α,α,α-trifluoro-p-tolyl)oxy]propylamine (fluoxetine), are used in spectrofluorimetric methods for determining concentrations in pharmaceuticals and other solutions. Rodrigues (2012) developed a method for the determination of fluoxetine in pharmaceuticals, showcasing the chemical's utility in sensitive and accurate analytical procedures (Rodrigues, 2012).

3. Enzymatic and Chemical Synthesis

The compound has significant implications in enzymatic and chemical synthesis. Cheng et al. (2013) explored the enzymatic resolution of α-trifluoromethylated amines, including 1,1,1-trifluoro-2-propylamine, demonstrating its potential in producing stereoselectively enriched products. This study highlights its role in facilitating efficient and green chemical processes (Cheng, Xia, Wu, & Lin, 2013).

4. Spectroscopy and Imaging

This compound-based compounds have been researched for their potential in 19F-magnetic resonance spectroscopy (19F-MRS) for non-invasive measurement of tumor hypoxia. Papadopoulou et al. (2006) synthesized multifluorinated nitroimidazole-based compounds for this purpose, indicating the compound's relevance in advanced medical imaging techniques (Papadopoulou, Ji, & Bloomer, 2006).

5. Reaction Pathways and Mechanisms

The compound has also been a subject of study in understanding complex chemical reactions and mechanisms. Yang et al. (2016) utilized propylamine in their research to elucidate the crosslinking chemistry of catechols, which is fundamental to various natural and synthetic processes (Yang, Saggiomo, Velders, Cohen Stuart, & Kamperman, 2016).

Mechanism of Action

The mechanism of action of “N-Methyl-1,1,1-trifluoro-2-propylamine” is not specified in the sources I found. As a research chemical, its effects would depend on the context of the experiment it is used in.